Cas no 53305-89-8 (Thiourea, N-(4-iodophenyl)-N'-methyl-)

Thiourea, N-(4-iodophenyl)-N'-methyl- structure
53305-89-8 structure
Product Name:Thiourea, N-(4-iodophenyl)-N'-methyl-
CAS No:53305-89-8
MF:C8H9IN2S
MW:292.139932394028
CID:357596
PubChem ID:2913533
Update Time:2025-04-19

Thiourea, N-(4-iodophenyl)-N'-methyl- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-(4-iodophenyl)-N'-methyl-
    • 1-(4-iodophenyl)-3-methylthiourea
    • 53305-89-8
    • N-(4-iodophenyl)-N'-methylthiourea
    • SR-01000242858-1
    • DTXSID40387786
    • AJ-292/40871759
    • SCHEMBL13201378
    • [(4-iodophenyl)amino](methylamino)methane-1-thione
    • AKOS003313915
    • SR-01000242858
    • Inchi: 1S/C8H9IN2S/c1-10-8(12)11-7-4-2-6(9)3-5-7/h2-5H,1H3,(H2,10,11,12)
    • InChI Key: APQMBPSXGPFXPR-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)NC(NC)=S

Computed Properties

  • Exact Mass: 291.95277
  • Monoisotopic Mass: 291.95312g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 24.06
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